Cas no 162356-38-9 (2-(2-Bromophenyl)-1H-imidazole)

2-(2-Bromophenyl)-1H-imidazole structure
162356-38-9 structure
Product Name:2-(2-Bromophenyl)-1H-imidazole
CAS No:162356-38-9
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD08668745
CID:136789
PubChem ID:10059448
Update Time:2025-07-28

2-(2-Bromophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromophenyl)-1H-imidazole
    • 2-(2-Bromophenyl)imidazole
    • 1H-Imidazole,2-(2-bromophenyl)-
    • 2-(2-BROMO-PHENYL)-1H-IMIDAZOLE
    • 1H-IMidazole, 2-(2-broMophenyl)-
    • (bromophenyl)imidazol
    • LMTCUTLBCVWIFS-UHFFFAOYSA-N
    • BCP14851
    • AB45841
    • TRA0066736
    • SY012468
    • BC005083
    • AB0051851
    • V3627
    • 2,5-Difluoropyridine-3-carboxylicacid
    • EN300-7388779
    • SCHEMBL1369295
    • CS-0041996
    • DTXSID20434909
    • 162356-38-9
    • Z851790692
    • MFCD08668745
    • AKOS010993965
    • DS-16405
    • FT-0754036
    • DB-064454
    • MDL: MFCD08668745
    • Inchi: 1S/C9H7BrN2/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H,(H,11,12)
    • InChI Key: LMTCUTLBCVWIFS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=NC=CN1

Computed Properties

  • Exact Mass: 221.97900
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Boiling Point: 397.3℃ at 760 mmHg
  • PSA: 28.68000
  • LogP: 2.83920

2-(2-Bromophenyl)-1H-imidazole Security Information

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